Cas no 1178248-45-7 (4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde)

• Product Name: 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde
• CAS No: 1178248-45-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5746222
• PubChem ID: 60872733
• Update Time: 2025-05-23

4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-(4-METHYL-1H-PYRAZOL-1-YL)BENZALDEHYDE
• EN300-1293176
• 1178248-45-7
• Benzaldehyde, 4-bromo-2-(4-methyl-1H-pyrazol-1-yl)-
• 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde

• Inchi： 1S/C11H9BrN2O/c1-8-5-13-14(6-8)11-4-10(12)3-2-9(11)7-15/h2-7H,1H3
• InChI Key： ICIQMWGIMJPMKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)N1C=C(C)C=N1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 395.5±42.0 °C(Predicted)
• pka: 0.45±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde

Recent Advances in the Study of 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde (CAS: 1178248-45-7)

4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde (CAS: 1178248-45-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention for its role in the synthesis of novel pyrazole-containing derivatives, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. This method offers a scalable approach for industrial applications, addressing previous challenges in the large-scale production of this intermediate.

In terms of biological activity, recent research has explored the potential of 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the design and evaluation of a series of compounds derived from this aldehyde, showing promising inhibitory activity against c-Met kinase, a target implicated in various cancers. The study emphasized the compound's role in enhancing binding affinity and selectivity, paving the way for further optimization.

Furthermore, computational studies have provided insights into the molecular interactions of 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde with biological targets. Molecular docking simulations revealed favorable binding modes with key amino acid residues in the ATP-binding pocket of kinases, supporting its utility in rational drug design. These findings were corroborated by in vitro assays, which demonstrated moderate to high inhibitory potency against several kinase isoforms.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A recent review in Current Topics in Medicinal Chemistry (2024) highlighted the need for further structural modifications to improve solubility and metabolic stability. Researchers are also investigating the incorporation of this compound into PROTACs (Proteolysis Targeting Chimeras) to leverage its binding properties for targeted protein degradation.

In conclusion, 4-Bromo-2-(4-methyl-1h-pyrazol-1-yl)benzaldehyde (CAS: 1178248-45-7) continues to be a valuable intermediate in medicinal chemistry, with recent studies underscoring its potential in kinase inhibitor development and other therapeutic areas. Ongoing research aims to address existing limitations and expand its applications, making it a compound of significant interest in the field of chemical biology and drug discovery.